Cas no 354994-01-7 (4-N'-(4,6-Dimethyl-pyrimidin-2-yl)-guanidino-benzoic Acid)

• Product Name: 4-N'-(4,6-Dimethyl-pyrimidin-2-yl)-guanidino-benzoic Acid
• CAS No: 354994-01-7
• MF: C₁₄H₁₅N₅O₂
• MW: 285.301202058792
• MDL: MFCD01661290
• CID: 310236
• Update Time: 2025-07-22

4-N'-(4,6-Dimethyl-pyrimidin-2-yl)-guanidino-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[[(4,6-dimethyl-2-pyrimidinyl)amino]iminomethyl]amino]-
• 4-[ N '-(4,6-Dimethyl-pyrimidin-2-yl)-guanidino]-benzoic acid
• 4-[[N'-(4,6-dimethylpyrimidin-2-yl)carbamimidoyl]amino]benzoic acid
• 4-[ N '-(4,6-Dimethyl-pyrimidin-2-yl)-guanidino]-b
• AC1MEXL3
• AG-F-22918
• CB12525
• CTK4H4664
• SMSF0013877
• SureCN4108640
• 4-N'-(4,6-Dimethyl-pyrimidin-2-yl)-guanidino-benzoic Acid

• MDL： MFCD01661290
• Inchi： 1S/C14H15N5O2/c1-8-7-9(2)17-14(16-8)19-13(15)18-11-5-3-10(4-6-11)12(20)21/h3-7H,1-2H3,(H,20,21)(H3,15,16,17,18,19)
• InChI Key： QBLFOEHWSCBZKC-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)NC(N)=NC1=NC(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 285.12300
• Monoisotopic Mass: 285.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114A^2

Experimental Properties

• Density: 1.36
• Boiling Point: 547.4°Cat760mmHg
• Flash Point: 284.9°C
• Refractive Index: 1.661
• PSA: 110.99000
• LogP: 2.49610

4-N'-(4,6-Dimethyl-pyrimidin-2-yl)-guanidino-benzoic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-N'-(4,6-Dimethyl-pyrimidin-2-yl)-guanidino-benzoic Acid

Introduction to 4-N'-(4,6-Dimethyl-pyrimidin-2-yl)-guanidino-benzoic Acid (CAS No. 354994-01-7)

4-N'-(4,6-Dimethyl-pyrimidin-2-yl)-guanidino-benzoic Acid, identified by its Chemical Abstracts Service (CAS) number 354994-01-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of pyrimidine derivatives, characterized by its unique structural framework that integrates a benzoic acid moiety with a guanidine group linked to a 4,6-dimethylpyrimidine core. The precise arrangement of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The molecular structure of 4-N'-(4,6-Dimethyl-pyrimidin-2-yl)-guanidino-benzoic Acid consists of a benzoic acid ring substituted with a guanidine moiety at the N position, further connected to a 4,6-dimethylpyrimidine ring at the N' position. The presence of the dimethyl groups on the pyrimidine ring enhances its stability and influences its interactions with biological targets. This structural configuration not only contributes to its solubility and bioavailability but also plays a crucial role in modulating its pharmacological activity.

In recent years, there has been growing interest in exploring the potential of pyrimidine derivatives as pharmacological agents due to their diverse biological activities. Among these derivatives, compounds featuring a guanidine group have shown particular promise in inhibiting various enzymes and receptors involved in metabolic and inflammatory pathways. The guanidine moiety in 4-N'-(4,6-Dimethyl-pyrimidin-2-yl)-guanidino-benzoic Acid is known for its ability to act as a hydrogen bond acceptor, which is essential for binding to biological targets with high affinity.

One of the most compelling aspects of 4-N'-(4,6-Dimethyl-pyrimidin-2-yl)-guanidino-benzoic Acid is its potential application in the treatment of metabolic disorders. Current research indicates that this compound may interact with key enzymes such as AMPK (adenosine monophosphate kinase) and PDE (phosphodiesterase), which are critical regulators of energy metabolism and inflammation. By modulating the activity of these enzymes, 4-N'-(4,6-Dimethyl-pyrimidin-2-yl)-guanidino-benzoic Acid holds promise for developing novel therapeutics for conditions such as type 2 diabetes and obesity.

Furthermore, studies have begun to explore the anti-inflammatory properties of this compound. In preclinical models, 4-N'-(4,6-Dimethyl-pyrimidin-2-yl)-guanidino-benzoic Acid has demonstrated the ability to suppress inflammatory pathways by inhibiting key pro-inflammatory cytokines such as TNF-α (tumor necrosis factor-alpha) and IL-6 (interleukin-6). This suggests that it may be effective in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 4-N'-(4,6-Dimethyl-pyrimidin-2-yl)-guanidino-benzoic Acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of malonic acid derivatives with urea or thiourea to form guanidine-based intermediates. These intermediates are then coupled with appropriately substituted pyrimidine derivatives through nucleophilic substitution reactions. The final step involves functionalizing the benzoic acid moiety to achieve the desired substitution pattern.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for complex organic compounds like 4-N'-(4,6-Dimethyl-pyrimidin-2-yl)-guanidino-benzoic Acid. Techniques such as flow chemistry and microwave-assisted synthesis have significantly reduced reaction times and improved yields, making it more feasible to produce this compound on an industrial scale.

The pharmacokinetic properties of 4-N'-(4,6-Dimethyl-pyrimidin-2-yl)-guanidino-benzoic Acid are also an area of active investigation. Studies have shown that this compound exhibits good oral bioavailability and moderate tissue distribution upon administration. Its metabolic stability suggests that it may have a prolonged half-life in vivo, allowing for less frequent dosing compared to other pharmacological agents.

In terms of safety profile, preliminary toxicology studies indicate that 4-N'-(4,6-Dimethyl-pyrimidin-2-yl)-guanidino-benzoic Acid is well-tolerated at therapeutic doses. However, further research is needed to fully characterize its potential side effects and long-term safety. As with any new drug candidate, comprehensive toxicological evaluation is essential before it can be considered for clinical use.

The potential therapeutic applications of 4-N'-(4,6-Dimethyl-pyrimidin-2-yl)-guanidino-benzoic Acid extend beyond metabolic disorders and inflammation. Emerging evidence suggests that this compound may also have neuroprotective properties by interacting with receptors involved in neurotransmitter signaling. This opens up possibilities for its use in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The development of targeted drug delivery systems has further enhanced the potential of pyrimidine derivatives like 4-N'-(4,6-Dimethyl-pyrimidin-2-yl)-guanidino-benzoic Acid by improving their bioavailability and reducing off-target effects. Nanotechnology-based delivery platforms have shown promise in enhancing drug penetration across biological barriers and delivering therapeutic agents directly to target tissues.

In conclusion, 4-N'-( 4 , 6 - Dimethyl - pyrimidin - 2 - yl ) - guanidino - benzoic Acid ( CAS No . 354994 - 01 - 7 ) represents a significant advancement in pharmaceutical research due to its unique structural features and diverse biological activities . Its potential applications in treating metabolic disorders , inflammation , neurodegenerative diseases , and other conditions make it a valuable candidate for further clinical development . As research continues , additional insights into its mechanisms of action and pharmacological properties will undoubtedly emerge , paving the way for new therapeutic strategies .